1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H17Cl2N3O2/c1-12-3-5-15(9-13(12)2)22-19(25)17-7-8-24(23-17)11-26-18-6-4-14(20)10-16(18)21/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key: KDGJNGUCHHCUPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NN(C=C2)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H17Cl2N3O2
• Molecular Weight: 390.3 g/mol

Description

1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide, also known as DCPA, is a herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1970s and has since become a popular choice for farmers due to its effectiveness and low toxicity. In

Mechanism of Action

1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide works by inhibiting the synthesis of chlorophyll in plants, which leads to the death of the plant. It does this by inhibiting the enzyme protoporphyrinogen oxidase, which is involved in the synthesis of chlorophyll. 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide is selective in its action, meaning it only affects weeds and not the crops it is applied to.
Biochemical and Physiological Effects:
1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide has been shown to have low toxicity to mammals and birds. It is rapidly metabolized in the environment and does not persist in soil or water. However, 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide can have negative effects on non-target organisms such as earthworms and beneficial insects. It can also have an impact on soil microbial communities.

Advantages and Limitations for Lab Experiments

1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide is a useful tool for studying plant growth and development. It is a selective herbicide, which means it can be used to control weeds without affecting the crops being studied. However, 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide can have unintended effects on non-target organisms, which can confound experimental results. Additionally, 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide can be expensive and difficult to obtain in large quantities.

Future Directions

Future research on 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide could focus on developing more sustainable and environmentally friendly methods for weed control. This could involve studying the impact of 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide on soil microbial communities and developing strategies to mitigate any negative effects. Additionally, research could be conducted on the potential use of 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide in combination with other herbicides to improve weed control efficacy. Finally, studies could be conducted on the impact of 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide on non-target organisms to better understand its potential impact on the environment.

Scientific Research Applications

1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in various scientific research studies to investigate its effects on crop growth, soil microbiota, and weed control. 1-[(2,4-dichlorophenoxy)methyl]-N-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxamide has also been used in studies to evaluate its potential as a tool for sustainable agriculture.